6-(4-Hydroxy-3-methoxyphenyl)hex-5-ene-2,4-dione

• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 6-(4-hydroxy-3-methoxyphenyl)hex-5-ene-2,4-dione
• InChI: InChI=1S/C13H14O4/c1-9(14)7-11(15)5-3-10-4-6-12(16)13(8-10)17-2/h3-6,8,16H,7H2,1-2H3
• InChI Key: SQDOMQCCCHMXBP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)C=CC1=CC(=C(C=C1)O)OC

Description

6-(4-Hydroxy-3-methoxyphenyl)hex-5-ene-2,4-dione is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(4-Hydroxy-3-methoxyphenyl)hex-5-ene-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-Hydroxy-3-methoxyphenyl)hex-5-ene-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Boric anhydride (16.32 g, 237.2 mmoles) and acetylacetone are stirred at room temperature under nitrogen for 12 hours. 4-Hydroxy-3-methoxybenzaldehyde (18.06 g, 118.8 mmoles) and tributyl borate (364 g, 3.16 moles) are combined with the acetyl acetone/boric anhydride complex in 100 ml of ethyl acetate. The reaction is stirred at room temperature for one hour, at which time n-butylamine (4.34 g, 59.4 mmoles) is added in 4 equal portions over 8 hours. The reaction is allowed to stir for 12 hours. 300 ml of water containing 20 ml of concentrated hydrochloric acid is added to the reaction and stirred for 2 hours. The solid which forms is removed by filtration through celite, and the layers of filtrate are separated. The ethyl acetate layer is washed with 2×100 ml of saturated sodium bicarbonate, followed by 100 ml of brine. Drying over magnesium sulfate followed by evaporation of the solvent gives a red solid. Chromatography in 5% ethyl acetate/chloroform gives 11.06 g (40%) of a yellow solid. mp=146°-147° C. Analysis for C13H14O4 requires C-66.65, H-6.04. Found C-66.88, H-6.18.